2-((6-(1H-imidazol-1-yl)pyridazin-3-yl)thio)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-(6-imidazol-1-ylpyridazin-3-yl)sulfanylacetamide
• InChI: InChI=1S/C14H13N5O2S/c20-13(16-8-11-2-1-7-21-11)9-22-14-4-3-12(17-18-14)19-6-5-15-10-19/h1-7,10H,8-9H2,(H,16,20)
• InChI Key: PBJXGBKAYRTWKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)CSC2=NN=C(C=C2)N3C=CN=C3
• Molecular Formula: C14H13N5O2S
• Molecular Weight: 315.35 g/mol

Description

2-((6-(1H-imidazol-1-yl)pyridazin-3-yl)thio)-N-(furan-2-ylmethyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Antibacterial Agents

• Derivatives of 2-((6-(1H-imidazol-1-yl)pyridazin-3-yl)thio)-N-(furan-2-ylmethyl)acetamide have been synthesized and exhibited significant antibacterial activity (Ramalingam, Ramesh, & Sreenivasulu, 2019).
• These compounds have been shown to be effective as antimicrobial agents, particularly against bacteria (Ch, 2022).

Antioxidant Applications

• Some derivatives of this compound have been studied as antioxidants for base stock oil, demonstrating the potential for industrial applications (Basta et al., 2017).

Anticancer Activity

• Certain derivatives have been investigated for their anticancer properties, showing potential as chemotherapeutic agents (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).
• Some of these compounds have demonstrated considerable activity against melanoma-type cell lines (Duran & Demirayak, 2012).

Other Applications

• The compound has been utilized in the synthesis of novel compounds with agricultural bioactivity, showing potential in fungicidal and herbicidal applications (Zheng & Su, 2005).
• It has also been involved in the preparation of new series of heterocycles, which were tested as insecticidal agents against the cotton leafworm (Fadda et al., 2017).